Cas no 2171799-45-2 (methyl 3-amino-1-oxa-7-thiaspiro4.4nonane-4-carboxylate)

• Product Name: methyl 3-amino-1-oxa-7-thiaspiro4.4nonane-4-carboxylate
• CAS No: 2171799-45-2
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 6507492
• PubChem ID: 165823079
• Update Time: 2025-06-15

methyl 3-amino-1-oxa-7-thiaspiro4.4nonane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1-oxa-7-thiaspiro4.4nonane-4-carboxylate
• EN300-1623538
• 2171799-45-2
• methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate

• Inchi： 1S/C9H15NO3S/c1-12-8(11)7-6(10)4-13-9(7)2-3-14-5-9/h6-7H,2-5,10H2,1H3
• InChI Key： QEGCQRYOZRBXCT-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(C(=O)OC)C(CO2)N

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.8Ų

Additional information on methyl 3-amino-1-oxa-7-thiaspiro4.4nonane-4-carboxylate

Methyl 3-Amino-1-Oxa-7-Thiaspiro[4.4]Nonane-4-Carboxylate (CAS No. 2171799-45-2): An Overview

Methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate (CAS No. 2171799-45-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity.

The chemical structure of methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate is characterized by a spirocyclic framework, which consists of a nine-membered ring with an oxygen and sulfur atom as heteroatoms. The presence of these heteroatoms, along with the amino and carboxylate functionalities, imparts this compound with a high degree of chemical reactivity and biological activity. The spirocyclic structure provides a rigid conformation that can enhance the binding affinity and selectivity of the molecule to specific biological targets.

Recent studies have explored the potential of methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological and psychiatric disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding properties of methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate to several GPCRs, including the serotonin receptor (5-HT_2A) and the dopamine receptor (D₂). The results showed that this compound exhibited high affinity and selectivity for these receptors, suggesting its potential as a lead compound for the development of new drugs targeting these receptors.

Another area of interest is the anti-inflammatory properties of methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This finding is particularly significant given the role of chronic inflammation in various diseases, including cardiovascular disease, diabetes, and cancer.

The pharmacokinetic properties of methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development as an orally administered drug.

In addition to its therapeutic potential, methyl 3-amino-1-oxa-7-thiaspiro[4.4]nonane-4-carboxylate has been studied for its synthetic accessibility. The synthesis of this compound typically involves multi-step procedures, including ring formation, functional group introduction, and protection/deprotection steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of this compound, which is crucial for its commercialization as a pharmaceutical product.

The safety profile of methyl 3-amino-1-o xa -7-thiaspiro [ 4 . 4 ] nonane - 4 - carboxylate has also been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, methyl 3-amino-1-o xa -7-thiaspiro [ 4 . 4 ] nonane - 4 - carboxylate (CAS No. 2171799-45-2) represents a promising candidate for the development of new therapeutic agents due to its unique chemical structure, high biological activity, and favorable pharmacokinetic properties. Ongoing research continues to explore its potential applications in various disease areas, highlighting its significance in modern medicinal chemistry and pharmaceutical research.